Cas no 21405-59-4 (Propanedioic acid, [(4-methylphenyl)methylene]-)
![Propanedioic acid, [(4-methylphenyl)methylene]- structure](https://www.kuujia.com/scimg/cas/21405-59-4x500.png)
21405-59-4 structure
Product name:Propanedioic acid, [(4-methylphenyl)methylene]-
CAS No:21405-59-4
MF:C11H10O4
MW:206.194703578949
CID:1404826
Propanedioic acid, [(4-methylphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [(4-methylphenyl)methylene]-
- 3-(4-methylphenyl)-2-carboxy-2-propenoic acid
- (4-Methyl-benzyliden)-malonsaeure
- (4-methyl-benzylidene)-malonic acid
- 2-(4-Methylbenzylidene)malonic acid
- Propanedioic acid, 2-[(4-methylphenyl)methylene]-
-
- Inchi: 1S/C11H10O4/c1-7-2-4-8(5-3-7)6-9(10(12)13)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key: DTESVSJGQRBZEK-UHFFFAOYSA-N
- SMILES: C(O)(=O)/C(=C\C1=CC=C(C)C=C1)/C(O)=O
Computed Properties
- Exact Mass: 206.05800
Experimental Properties
- Density: 1.354±0.06 g/cm3(Predicted)
- Melting Point: 219-220 °C
- Boiling Point: 395.6±30.0 °C(Predicted)
- PSA: 74.60000
- LogP: 1.54760
- pka: 2.01±0.10(Predicted)
Propanedioic acid, [(4-methylphenyl)methylene]- Related Literature
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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